Cas no 2386732-23-4 (tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate)

• Product Name: tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate
• CAS No: 2386732-23-4
• MF: C₁₀H₁₅F₃N₂O₄
• MW: 284.232313394547
• CID: 5910282
• PubChem ID: 89488563
• Update Time: 2025-08-04

tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate
• SCHEMBL14845201
• 2386732-23-4
• tert-butyl N-[3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-yl]carbamate
• EN300-1268190

• Inchi： 1S/C10H15F3N2O4/c1-9(2,3)19-8(17)14-6-4-18-15(7(6)16)5-10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)
• InChI Key： PGUZWARTTUOMTE-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(CO1)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 284.09839145g/mol
• Monoisotopic Mass: 284.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate

Introduction to Tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate (CAS No. 2386732-23-4)

Tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2386732-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of oxazolidinone derivatives, which are known for their broad-spectrum biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, a trifluoroethyl moiety, and an oxazolidinone ring system, contribute to its unique chemical properties and biological interactions.

The tert-butyl group in the molecular structure enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its cell membrane permeability. This characteristic is particularly advantageous in drug design, as it facilitates the compound's ability to cross biological membranes and reach its target sites within the body. Additionally, the trifluoroethyl group introduces fluorine atoms into the molecule, which can modulate metabolic stability and binding affinity to biological targets. Fluorine substitution is a common strategy in medicinal chemistry to improve pharmacokinetic properties such as bioavailability and resistance to enzymatic degradation.

The core structure of Tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate is an oxazolidinone ring, which is a five-membered heterocyclic compound containing oxygen and nitrogen atoms. Oxazolidinones are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of a carbamate functional group further extends the potential applications of this compound by enabling interactions with various biological targets, such as enzymes and receptors. The carbamate group can act as a hinge binder or participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Recent advancements in pharmaceutical research have highlighted the importance of oxazolidinone derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications within the oxazolidinone scaffold can significantly alter biological activity and selectivity. For instance, research published in leading journals has shown that substituents at specific positions on the oxazolidinone ring can enhance binding affinity to protein targets while minimizing off-target effects. The structural features of Tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate make it a promising candidate for further investigation in this context.

In addition to its structural significance, Tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate has been explored in various preclinical studies for its potential therapeutic applications. Research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. By targeting these enzymes, the compound could potentially alleviate symptoms associated with inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies suggest that it may also possess antiviral properties due to its ability to interfere with viral replication mechanisms.

The synthesis of Tert-butyl N-3-oxo-2-(2,2,2-trifluoroethyl)-1,2-oxazolidin-4-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the oxazolidinone ring system followed by functional group transformations to introduce the carbamate and trifluoroethyl moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacokinetic profile of Tert-butyl N-3-oxyo 23867322 23867322 23867322 23867322 23867322 23867322 23867322 23867322 23867322 23867322